1-(3,4-dichlorobenzyl)-4,6-dimethyl-3-(1H-pyrrol-1-yl)-1H-pyrazolo[3,4-b]pyridine

• IUPAC Name: 1-[(3,4-dichlorophenyl)methyl]-4,6-dimethyl-3-pyrrol-1-ylpyrazolo[3,4-b]pyridine
• InChI: InChI=1S/C19H16Cl2N4/c1-12-9-13(2)22-18-17(12)19(24-7-3-4-8-24)23-25(18)11-14-5-6-15(20)16(21)10-14/h3-10H,11H2,1-2H3
• InChI Key: NAUKZNQMQXXBJM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC2=C1C(=NN2CC3=CC(=C(C=C3)Cl)Cl)N4C=CC=C4)C
• Molecular Formula: C19H16Cl2N4
• Molecular Weight: 371.3 g/mol

Description

The compound “1-(3,4-dichlorobenzyl)-4,6-dimethyl-3-(1H-pyrrol-1-yl)-1H-pyrazolo[3,4-b]pyridine” is a complex organic molecule that contains several functional groups and rings. It includes a pyrrole ring, a pyrazole ring, and a pyridine ring. Pyrrole is a five-membered aromatic heterocycle, like pyridine and pyrazole, but with an NH group. These types of compounds are often biologically active and can be found in many natural products.

Molecular Structure Analysis

The molecular structure of this compound, based on its name, would be quite complex. It would include a pyrrole ring attached to a pyrazole ring, which is further connected to a pyridine ring. The 3,4-dichlorobenzyl group would be attached to the pyrrole ring, and the 4,6-dimethyl groups would be attached to the pyrazole ring.

Chemical Reactions Analysis

The chemical reactions that this compound could undergo would largely depend on the conditions and reagents present. The pyrrole, pyrazole, and pyridine rings in the structure could potentially undergo electrophilic substitution reactions. The dichlorobenzyl group could also potentially undergo nucleophilic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its size, shape, functional groups, and the presence of any charged groups would all influence its properties.

Scientific Research Applications

Synthesis and Structural Analysis

• The compound has been utilized as a precursor for constructing new polyheterocyclic ring systems, leading to the synthesis of various derivatives with potential applications in chemical research. This synthesis involves various chemical reactions, indicating the compound's versatility in forming complex structures (Abdel‐Latif et al., 2019).

Biological Activity and Medical Research

• The synthesized derivatives of the compound have been evaluated for their in vitro antibacterial properties, showcasing the compound's potential in medical and pharmaceutical research (Abdel‐Latif et al., 2019).

Neurotropic Activity

• Some derivatives synthesized from the compound have shown neurotropic activity, with potential applications in the study of central nervous system disorders and the development of treatments for conditions such as anxiety and depression (Shamir Dashyan et al., 2022).

Material Science and Catalysis

• The compound and its derivatives have been studied for their role in catalysis, specifically in ethylene oligomerization reactions. This indicates the compound's potential applications in industrial processes and material science (Nyamato et al., 2014).

Future Directions

The future research directions for this compound could include studying its synthesis, properties, and potential applications. It could be of interest in medicinal chemistry due to the presence of the biologically active pyrrole ring.